Cas no 801149-24-6 (rac-(1R,2R)-2-(pyridin-4-yl)cyclopropane-1-carboxylic acid)

rac-(1R,2R)-2-(pyridin-4-yl)cyclopropane-1-carboxylic acid structure
801149-24-6 structure
Product Name:rac-(1R,2R)-2-(pyridin-4-yl)cyclopropane-1-carboxylic acid
CAS No:801149-24-6
MF:C9H9NO2
MW:163.173262357712
MDL:MFCD24369465
CID:4659291
PubChem ID:39235850
Update Time:2024-10-27

rac-(1R,2R)-2-(pyridin-4-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • TRANS-2-(PYRIDIN-4-YL)CYCLOPROPANECARBOXYLIC ACID
    • trans-2-pyridin-4-ylcyclopropanecarboxylic acid
    • (1R,2R)-2-pyridin-4-ylcyclopropane-1-carboxylic acid
    • (1R,2R)-2-(Pyridin-4-yl)cyclopropane-1-carboxylic acid
    • trans-2-Pyridin-4-yl-cyclopropanecarboxylic acid
    • rac-(1R,2R)-2-(pyridin-4-yl)cyclopropane-1-carboxylic acid
    • Cyclopropanecarboxylic acid, 2-(4-pyridyl)-, trans- (8CI)
    • rel-(1R,2R)-2-(4-Pyridinyl)cyclopropanecarboxylic acid (ACI)
    • EN300-250439
    • trans-2-(pyridin-4-yl)cyclopropane-1-carboxylic acid
    • SCHEMBL1019296
    • 801149-24-6
    • YFOFMIZNXREQAS-JGVFFNPUSA-N
    • CS-0137779
    • EN300-7493264
    • 1909294-02-5
    • rac-(1R,2R)-2-(pyridin-4-yl)cyclopropane-1-carboxylic acid, trans
    • MDL: MFCD24369465
    • Inchi: 1S/C9H9NO2/c11-9(12)8-5-7(8)6-1-3-10-4-2-6/h1-4,7-8H,5H2,(H,11,12)/t7-,8+/m0/s1
    • InChI Key: YFOFMIZNXREQAS-JGVFFNPUSA-N
    • SMILES: OC([C@@H]1C[C@H]1C1C=CN=CC=1)=O

Computed Properties

  • Exact Mass: 163.063328530 g/mol
  • Monoisotopic Mass: 163.063328530 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 50.2
  • Molecular Weight: 163.17

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 341.5±35.0 °C at 760 mmHg
  • Flash Point: 160.4±25.9 °C
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

rac-(1R,2R)-2-(pyridin-4-yl)cyclopropane-1-carboxylic acid Security Information

rac-(1R,2R)-2-(pyridin-4-yl)cyclopropane-1-carboxylic acid Pricemore >>

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rac-(1R,2R)-2-(pyridin-4-yl)cyclopropane-1-carboxylic acid Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Ethanol ,  Water ;  20 h, 25 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 6, 25 °C
2.1 Reagents: 4-(Dimethylamino)pyridine ,  1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Solvents: Dichloromethane ;  2 h, 25 °C
3.1 Reagents: Sodium hydride Solvents: Dimethyl sulfoxide ;  0 °C → 25 °C; 1 h, 25 °C
3.2 1 h, 25 °C
4.1 Reagents: Potassium hydroxide Solvents: Ethanol ,  Water ;  24 h, 25 °C
4.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 6, 25 °C
Reference
Fragment-based identification of amides derived from trans-2-(pyridin-3-yl)cyclopropanecarboxylic acid as potent inhibitors of human nicotinamide phosphoribosyltransferase (NAMPT)
Giannetti, Anthony M.; et al, Journal of Medicinal Chemistry, 2014, 57(3), 770-792

Production Method 2

Reaction Conditions
1.1 Reagents: Potassium carbonate Catalysts: Triphenylphosphine ,  Palladium diacetate Solvents: Dimethylformamide ;  20 h, 130 °C
2.1 Reagents: Potassium hydroxide Solvents: Ethanol ,  Water ;  20 h, 25 °C
2.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 6, 25 °C
3.1 Reagents: 4-(Dimethylamino)pyridine ,  1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Solvents: Dichloromethane ;  2 h, 25 °C
4.1 Reagents: Sodium hydride Solvents: Dimethyl sulfoxide ;  0 °C → 25 °C; 1 h, 25 °C
4.2 1 h, 25 °C
5.1 Reagents: Potassium hydroxide Solvents: Ethanol ,  Water ;  24 h, 25 °C
5.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 6, 25 °C
Reference
Fragment-based identification of amides derived from trans-2-(pyridin-3-yl)cyclopropanecarboxylic acid as potent inhibitors of human nicotinamide phosphoribosyltransferase (NAMPT)
Giannetti, Anthony M.; et al, Journal of Medicinal Chemistry, 2014, 57(3), 770-792

Production Method 3

Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Ethanol ,  Water ;  24 h, 25 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 6, 25 °C
Reference
Fragment-based identification of amides derived from trans-2-(pyridin-3-yl)cyclopropanecarboxylic acid as potent inhibitors of human nicotinamide phosphoribosyltransferase (NAMPT)
Giannetti, Anthony M.; et al, Journal of Medicinal Chemistry, 2014, 57(3), 770-792

Production Method 4

Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Dimethyl sulfoxide ;  0 °C → 25 °C; 1 h, 25 °C
1.2 1 h, 25 °C
2.1 Reagents: Potassium hydroxide Solvents: Ethanol ,  Water ;  24 h, 25 °C
2.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 6, 25 °C
Reference
Fragment-based identification of amides derived from trans-2-(pyridin-3-yl)cyclopropanecarboxylic acid as potent inhibitors of human nicotinamide phosphoribosyltransferase (NAMPT)
Giannetti, Anthony M.; et al, Journal of Medicinal Chemistry, 2014, 57(3), 770-792

Production Method 5

Reaction Conditions
1.1 Reagents: 4-(Dimethylamino)pyridine ,  1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Solvents: Dichloromethane ;  2 h, 25 °C
2.1 Reagents: Sodium hydride Solvents: Dimethyl sulfoxide ;  0 °C → 25 °C; 1 h, 25 °C
2.2 1 h, 25 °C
3.1 Reagents: Potassium hydroxide Solvents: Ethanol ,  Water ;  24 h, 25 °C
3.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 6, 25 °C
Reference
Fragment-based identification of amides derived from trans-2-(pyridin-3-yl)cyclopropanecarboxylic acid as potent inhibitors of human nicotinamide phosphoribosyltransferase (NAMPT)
Giannetti, Anthony M.; et al, Journal of Medicinal Chemistry, 2014, 57(3), 770-792

rac-(1R,2R)-2-(pyridin-4-yl)cyclopropane-1-carboxylic acid Raw materials

rac-(1R,2R)-2-(pyridin-4-yl)cyclopropane-1-carboxylic acid Preparation Products

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